Cas no 440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)
440638-20-0 structure
Product Name:4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
CAS No:440638-20-0
MF:C16H16N4S
MW:296.390041351318
CID:3051055
PubChem ID:788513
Update Time:2025-04-21
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
- 440638-20-0
- SR-01000585680
- STK017665
- G71468
- Cambridge id 7117961
- 4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
- 4-[5-(BENZYLSULFANYL)-4-ETHYL-1,2,4-TRIAZOL-3-YL]PYRIDINE
- Enamine_003461
- AG-690/40751342
- HMS1403N07
- SR-01000585680-1
- benzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
- WAY-607632
- AKOS001019195
- MFCD02227116
- 4-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
- 4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
- Z54461528
- AS-87157
- 650-441-3
-
- Inchi: 1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
- InChI Key: WWOIKNZOVDZDAT-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1=NN=C(C2C=CN=CC=2)N1CC
Computed Properties
- Exact Mass: 296.10956770g/mol
- Monoisotopic Mass: 296.10956770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 68.9Ų
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A538521-50mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 50mg |
$684.0 | 2025-03-05 | |
| Ambeed | A538521-100mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 100mg |
$1162.0 | 2025-03-05 | |
| Ambeed | A538521-250mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 250mg |
$1974.0 | 2025-03-05 | |
| abcr | AB601317-250mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine; . |
440638-20-0 | 250mg |
€2617.90 | 2024-07-24 |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine) Related Products
- 578754-71-9(4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide)
- 482640-04-0(4-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)
- 573948-00-2(2-(5-((2,5-Dimethylbenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)
- 577696-07-2(3-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)
- 573933-54-7(4-(4-Ethyl-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine)
- 552815-84-6(Pyridine, 4-[4-ethyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]- (9CI))
- 618415-59-1(2-(4-Ethyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)
- 618426-48-5(3-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)
- 4869-60-7(4-[5-[(2,6-difluorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine)
- 578748-19-3(2-(4-Ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk